Cas no 1428117-59-2 ((Z)-2-Cyano-N-[4-[[2-(dimethylamino)acetyl]amino]phenyl]-3-(furan-2-yl)prop-2-enamide)

• Product Name: (Z)-2-Cyano-N-[4-[[2-(dimethylamino)acetyl]amino]phenyl]-3-(furan-2-yl)prop-2-enamide
• CAS No: 1428117-59-2
• MF: C₁₈H₁₈N₄O₃
• MW: 338.360523700714
• CID: 6586857
• PubChem ID: 97995393
• Update Time: 2025-07-15

(Z)-2-Cyano-N-[4-[[2-(dimethylamino)acetyl]amino]phenyl]-3-(furan-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (Z)-2-Cyano-N-[4-[[2-(dimethylamino)acetyl]amino]phenyl]-3-(furan-2-yl)prop-2-enamide
• 1428117-59-2
• Z1303468021
• EN300-26585065
• 2-cyano-N-{4-[2-(dimethylamino)acetamido]phenyl}-3-(furan-2-yl)prop-2-enamide

• Inchi： 1S/C18H18N4O3/c1-22(2)12-17(23)20-14-5-7-15(8-6-14)21-18(24)13(11-19)10-16-4-3-9-25-16/h3-10H,12H2,1-2H3,(H,20,23)(H,21,24)/b13-10-
• InChI Key： MFJZBZMJBGACGB-RAXLEYEMSA-N
• SMILES： O=C(CN(C)C)NC1C=CC(=CC=1)NC(/C(/C#N)=C\C1=CC=CO1)=O

Computed Properties

• Exact Mass: 338.13789045g/mol
• Monoisotopic Mass: 338.13789045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 98.4Ų

Additional information on (Z)-2-Cyano-N-[4-[[2-(dimethylamino)acetyl]amino]phenyl]-3-(furan-2-yl)prop-2-enamide

Introduction to (Z)-2-Cyano-N-[4-[[2-(dimethylamino)acetyl]amino]phenyl]-3-(furan-2-yl)prop-2-enamide (CAS No. 1428117-59-2)

(Z)-2-Cyano-N-[4-[[2-(dimethylamino)acetyl]amino]phenyl]-3-(furan-2-yl)prop-2-enamide (CAS No. 1428117-59-2) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to a class of molecules known as cyanamides, which are characterized by the presence of a cyano group and an amide functional group. The unique structural features of this compound, particularly the furan ring and the dimethylamino substituent, contribute to its biological activity and pharmacological properties.

The chemical structure of (Z)-2-Cyano-N-[4-[[2-(dimethylamino)acetyl]amino]phenyl]-3-(furan-2-yl)prop-2-enamide is highly versatile, making it a valuable candidate for various drug discovery programs. Recent studies have explored its potential as an antimicrobial agent, anti-inflammatory drug, and anticancer therapeutic. The compound's ability to interact with specific biological targets, such as enzymes and receptors, has been a focal point of research, highlighting its broad-spectrum activity and low toxicity profile.

In the realm of antimicrobial research, (Z)-2-Cyano-N-[4-[[2-(dimethylamino)acetyl]amino]phenyl]-3-(furan-2-yl)prop-2-enamide has shown promising results against both Gram-positive and Gram-negative bacteria. Its mechanism of action involves disrupting bacterial cell wall synthesis and inhibiting essential enzymes, thereby preventing bacterial proliferation. This makes it a potential candidate for addressing the growing issue of antibiotic resistance, which is a major concern in global healthcare.

Furthermore, the compound's anti-inflammatory properties have been investigated in various preclinical models. Studies have demonstrated that (Z)-2-Cyano-N-[4-[[2-(dimethylamino)acetyl]amino]phenyl]-3-(furan-2-yl)prop-2-enamide can effectively reduce inflammation by modulating the expression of pro-inflammatory cytokines and chemokines. This property is particularly relevant for treating chronic inflammatory conditions such as arthritis and inflammatory bowel disease.

In the context of cancer research, (Z)-2-Cyano-N-[4-[[2-(dimethylamino)acetyl]amino]phenyl]-3-(furan-2-yl)prop-2-enamide has shown potential as an anticancer agent. Preclinical studies have indicated that it can induce apoptosis in cancer cells by targeting key signaling pathways involved in cell survival and proliferation. Additionally, its ability to inhibit angiogenesis, the formation of new blood vessels that supply tumors with nutrients, further enhances its anticancer efficacy.

The pharmacokinetic properties of (Z)-2-Cyano-N-[4-[[2-(dimethylamino)acetyl]amino]phenyl]-3-(furan-2-yl)prop-2-enamide have also been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it suitable for oral administration. Its low toxicity and high selectivity for target cells further enhance its therapeutic index.

Recent advancements in computational chemistry and molecular modeling have provided valuable insights into the structure-function relationships of (Z)-2-Cyano-N-[4-[[2-(dimethylamino)acetyl]amino]phenyl]-3-(furan-2-yl)prop-2-enamide. These studies have helped identify key structural motifs that contribute to its biological activity, paving the way for rational drug design and optimization.

In conclusion, (Z)-2-Cyano-N-[4-[[2-(dimethylamino)acetyl]amino]phenyl]-3-(furan-2-yl)prop-2-enamide (CAS No. 1428117-59-2) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in various medical fields. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, underscoring its significance in modern medicinal chemistry.